Cas no 1439328-85-4 (Zearalenone 4-Sulfate Ammonium Salt)

• Product Name: Zearalenone 4-Sulfate Ammonium Salt
• CAS No: 1439328-85-4
• MF: C₁₈H₂₅NO₈S
• MW: 415.458004713058
• CID: 1061422
• PubChem ID: 169447785
• Update Time: 2024-11-05

Zearalenone 4-Sulfate Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• Zearalenone 4-Sulfate Ammonium Salt
• Zearalenone 4-Sulfat
• Zearalenone Impurity 2(Zearalenone 4-Sulfate Ammonium Salt)
• 1439328-85-4

• Inchi： 1S/C18H22O8S.H3N/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(26-27(22,23)24)11-16(20)17(13)18(21)25-12;/h3,7,10-12,20H,2,4-6,8-9H2,1H3,(H,22,23,24);1H3/b7-3+;/t12-;/m0./s1
• InChI Key： QERXYCPQYWGNFX-XQAKIGHYSA-N
• SMILES： OC1C=C(OS(O)(=O)=O)C=C2C=CCCCC(=O)CCC[C@H](C)OC(=O)C=12.N |t:11,&1:21|

Computed Properties

• Exact Mass: 415.13008793g/mol
• Monoisotopic Mass: 415.13008793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 637
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Melting Point: >134°C (dec.)
• Solubility: DMSO (Slightly), Methanol

Zearalenone 4-Sulfate Ammonium Salt Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Zearalenones